4,5-diiodo-1-(propan-2-yl)-1H-imidazole

• IUPAC Name: 4,5-diiodo-1-propan-2-ylimidazole
• InChI: InChI=1S/C6H8I2N2/c1-4(2)10-3-9-5(7)6(10)8/h3-4H,1-2H3
• InChI Key: DAWGGCQDOJIJFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NC(=C1I)I
• Molecular Formula: C6H8I2N2
• Molecular Weight: 361.95 g/mol
• CAS No.: 1189749-29-8

Description

4,5-diiodo-1-(propan-2-yl)-1H-imidazole is a useful research compound. Its molecular formula is C6H8I2N2 and its molecular weight is 361.953. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microbial Metabolites and Metabolic Diseases

Research has identified imidazole propionate, a microbially produced histidine-derived metabolite, as a contributor to metabolic diseases. It is found in higher concentrations in subjects with type 2 diabetes compared to those without. This metabolite impairs glucose tolerance and insulin signaling through mechanisms involving the activation of specific cellular pathways, suggesting a link between gut microbiota, diet, and the development of metabolic diseases (Koh et al., 2018); (Molinaro et al., 2020).

Antimycotic Applications

Imidazole derivatives, including compounds similar to "4,5-diiodo-1-(propan-2-yl)-1H-imidazole," have been explored for their antimycotic properties. Sertaconazole, an imidazole derivative, has demonstrated high antifungal activity and excellent safety, representing an important advance in the topical therapy of diseases like Pityriasis versicolor and dermatophytosis. These findings underscore the potential of imidazole compounds in treating fungal infections effectively and safely (Nasarre et al., 1992); (Pedragosa et al., 1992).

Therapeutic Efficacy and Safety in Medical Treatments

Imidazole compounds have been evaluated for their therapeutic efficacy and safety in various medical treatments. For example, methimazole, a related imidazole derivative, has been investigated as a noncytotoxic inhibitor of melanin production, offering a novel approach to treating hyperpigmentary disorders. This highlights the versatility of imidazole derivatives in addressing a range of medical conditions beyond their antimycotic applications (Kasraee et al., 2005).